N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C18H19N3O6S/c1-27-17-10-5-13(12-16(17)20-11-3-2-4-18(20)22)19-28(25,26)15-8-6-14(7-9-15)21(23)24/h5-10,12,19H,2-4,11H2,1H3
• InChI Key: WFAJJLQCJLZXIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])N3CCCCC3=O
• Molecular Formula: C18H19N3O6S
• Molecular Weight: 405.4 g/mol
• CAS No.: 941945-36-4

Description

N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C18H19N3O6S and its molecular weight is 405.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Preparation of Secondary Amines : A study by Kurosawa, Kan, and Fukuyama (2003) outlines a method for preparing secondary amines from primary amines using 2-nitrobenzenesulfonamides, demonstrating the role of compounds like N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzenesulfonamide in chemical synthesis processes (Kurosawa, Kan, & Fukuyama, 2003).

• Structural and Electronic Properties : Murthy et al. (2018) conducted a study on the synthesis, characterization, and computational study of a new compound, revealing insights into the structure, electronic properties, and interactions of related sulfonamide molecules (Murthy et al., 2018).

Pharmacological Applications

• Antihypertensive and Diuretic Agents : Rahman et al. (2014) synthesized a series of N-substituted benzene sulfonamide derivatives, including compounds similar to this compound, to explore their potential as antihypertensive and diuretic agents (Rahman et al., 2014).

• Antifungal Activity : Gupta and Halve (2015) synthesized a series of sulfonamide derivatives and evaluated their antifungal activity, demonstrating the potential of such compounds in combating fungal infections (Gupta & Halve, 2015).

Miscellaneous Applications

• Photoreagents for Protein Crosslinking : Jelenc, Cantor, and Simon (1978) proposed 4-nitrophenyl ethers, related to this compound, as high-yield photoreagents for protein crosslinking and affinity labeling (Jelenc, Cantor, & Simon, 1978).

• Electrochemical Applications : Suga et al. (2004) investigated the electron-transfer kinetics of nitroxide radicals, similar in structure to the sulfonamide compound, finding potential applications as electrode-active materials (Suga et al., 2004).